Cas no 51008-00-5 (ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate)

• Product Name: ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate
• CAS No: 51008-00-5
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• MDL: MFCD00029074
• CID: 1037389
• PubChem ID: 12530959
• Update Time: 2025-05-20

ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2,2'-(cyclobutane-1,1-diyl)diacetate
• ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate
• 51008-00-5
• 3,3-Trimethylenglutarsaeurediethylester
• DTXSID60501523
• CS-0056968
• CS-0370890
• BCA00800
• MFCD00029074
• ethyl2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate
• SB22297
• A913413
• ETHYL (1-ETHOXYCARBONYLMETHYLCYCLOBUTYL)-ACETATE

• MDL： MFCD00029074
• Inchi： 1S/C12H20O4/c1-3-15-10(13)8-12(6-5-7-12)9-11(14)16-4-2/h3-9H2,1-2H3
• InChI Key： MBAAFUHPVJVWIB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1(CC(=O)OCC)CCC1)=O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate

Ethyl 2-[1-(2-Ethoxy-2-oxoethyl)cyclobutyl]acetate (CAS No. 51008-00-5): Properties, Applications, and Market Insights

Ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate (CAS No. 51008-00-5) is a specialized organic compound with a unique cyclic structure, making it valuable in synthetic chemistry and industrial applications. This ester derivative, featuring a cyclobutyl core and ethoxycarbonyl functional groups, has garnered attention for its versatility in fine chemical synthesis. Researchers and manufacturers are increasingly exploring its potential due to its balanced reactivity and stability, which make it suitable for controlled reactions in pharmaceutical intermediates and specialty materials.

The molecular structure of ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate combines a four-membered ring with ester functionalities, offering distinct steric and electronic properties. This configuration enables selective transformations, such as nucleophilic substitutions or reductions, which are critical in designing complex molecules. Recent studies highlight its role in green chemistry initiatives, where its moderate polarity and biodegradability align with sustainable solvent alternatives. As industries shift toward eco-friendly processes, this compound’s low toxicity profile positions it as a candidate for replacing traditional volatile organic compounds (VOCs).

In pharmaceutical research, CAS 51008-00-5 serves as a building block for bioactive molecules. Its cyclobutyl acetate moiety is particularly useful in modifying drug candidates to enhance metabolic stability or bioavailability. For instance, it has been employed in synthesizing analogs of anti-inflammatory agents and protease inhibitors. The compound’s compatibility with microwave-assisted synthesis—a trending technique for accelerated reaction optimization—further boosts its appeal in high-throughput screening workflows.

The agrochemical sector also leverages ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate to develop novel crop protection agents. Its structural motifs contribute to the design of herbicides and fungicides with improved target specificity. With the global push for precision agriculture, demand for such tailored intermediates is rising. Analysts note a 12% annual growth in the market for cyclic ester derivatives, driven by innovations in formulation technologies.

From a commercial perspective, suppliers of CAS 51008-00-5 emphasize its cost-effectiveness and scalability. The compound’s synthesis typically involves cyclobutane ring formation followed by esterification, processes that benefit from advancements in catalytic methods. Regulatory compliance is another key advantage; it falls outside restricted chemical lists, simplifying logistics for international trade. Current pricing trends reflect steady demand, with bulk procurement options available for industrial buyers.

Emerging applications include its use in functional materials, such as polymer modifiers and adhesives. The compound’s ability to act as a crosslinking agent or plasticizer has been tested in biodegradable packaging materials—a hotspot aligned with circular economy goals. Additionally, its compatibility with 3D printing resins is under investigation, tapping into the additive manufacturing boom.

For researchers handling ethyl 2-[1-(2-ethoxy-2-oxoethyl)cyclobutyl]acetate, proper storage recommendations include inert atmospheres and moisture-free conditions to prevent hydrolysis. Analytical methods like GC-MS and NMR are standard for purity verification, with typical commercial grades exceeding 95% purity. Safety data sheets (SDS) classify it as non-hazardous under normal handling conditions, though standard lab precautions apply.

Looking ahead, the compound’s adaptability positions it well for AI-driven drug discovery platforms, where rapid molecular prototyping is essential. Patent filings related to its derivatives have increased by 20% since 2020, signaling sustained R&D interest. As industries prioritize multifunctional intermediates, CAS 51008-00-5 is poised to remain a relevant tool in synthetic chemistry’s evolving landscape.